1-{3-methoxy-4-[3-(4-methyl-1-piperazinyl)propoxy]phenyl}ethanone hydrochloride

• IUPAC Name: 1-[3-methoxy-4-[3-(4-methylpiperazin-1-yl)propoxy]phenyl]ethanone;hydrochloride
• InChI: InChI=1S/C17H26N2O3.ClH/c1-14(20)15-5-6-16(17(13-15)21-3)22-12-4-7-19-10-8-18(2)9-11-19;/h5-6,13H,4,7-12H2,1-3H3;1H
• InChI Key: UCRBCCJQDNSWDR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C(C=C1)OCCCN2CCN(CC2)C)OC.Cl
• Molecular Formula: C17H27ClN2O3
• Molecular Weight: 342.9 g/mol

Description

1-{3-methoxy-4-[3-(4-methyl-1-piperazinyl)propoxy]phenyl}ethanone hydrochloride, commonly known as MPPE, is a chemical compound that has been widely used in scientific research for its potential therapeutic applications. MPPE is a white crystalline powder that is soluble in water and other polar solvents.

Mechanism of Action

The mechanism of action of MPPE is not fully understood. However, it has been suggested that MPPE may exert its therapeutic effects by modulating various signaling pathways involved in cell survival, proliferation, and apoptosis. MPPE has been shown to activate the PI3K/Akt signaling pathway, which is involved in cell survival and proliferation. In addition, MPPE has been found to inhibit the NF-κB signaling pathway, which is involved in inflammation and cell survival.
Biochemical and Physiological Effects:
MPPE has been found to have various biochemical and physiological effects. MPPE has been shown to increase the activity of antioxidant enzymes such as superoxide dismutase and catalase, which protect cells from oxidative stress. In addition, MPPE has been found to reduce the levels of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in inflammation.

Advantages and Limitations for Lab Experiments

MPPE has several advantages for lab experiments. It is a stable and water-soluble compound that can be easily synthesized. MPPE has been shown to have low toxicity and can be used at relatively high concentrations without causing cell death. However, MPPE also has some limitations. MPPE is a relatively new compound, and its mechanism of action is not fully understood. In addition, MPPE has not been extensively tested in vivo, and its safety profile in humans is unknown.

Future Directions

There are several future directions for the study of MPPE. One direction is to further investigate the mechanism of action of MPPE and its signaling pathways. Another direction is to test the efficacy of MPPE in animal models of various diseases. Finally, the safety and toxicity profile of MPPE in humans needs to be investigated before it can be considered for clinical trials.
Conclusion:
In conclusion, MPPE is a promising compound with potential therapeutic applications in various diseases. MPPE has been shown to have anticancer and neuroprotective properties, and it has several advantages for lab experiments. However, more research is needed to fully understand the mechanism of action of MPPE and its safety profile in humans.

Scientific Research Applications

MPPE has been studied extensively for its potential therapeutic applications in various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. MPPE has been shown to have anticancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth. In addition, MPPE has been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.